Cas no 207121-55-9 (2'-Deoxyguanosine Hydrate)

2'-Deoxyguanosine Hydrate is a nucleoside derivative consisting of guanine linked to deoxyribose, commonly used in biochemical and pharmaceutical research. The hydrate form ensures stability and solubility, making it suitable for applications such as DNA synthesis, polymerase studies, and oligonucleotide preparation. Its high purity and consistent quality support reliable experimental outcomes in molecular biology and genetic research. The compound is particularly valuable for investigating nucleotide metabolism, DNA repair mechanisms, and antiviral or anticancer drug development. Proper storage under controlled conditions maintains its integrity for long-term use. This reagent is essential for laboratories requiring precise and reproducible nucleoside-based studies.
2'-Deoxyguanosine Hydrate structure
2'-Deoxyguanosine Hydrate structure
Product Name:2'-Deoxyguanosine Hydrate
CAS No:207121-55-9
MF:C10H15N5O5
MW:285.256601572037
MDL:MFCD00150760
CID:910326
PubChem ID:24888365
Update Time:2025-05-19

2'-Deoxyguanosine Hydrate Chemical and Physical Properties

Names and Identifiers

    • 2'-deoxyguanosine hydrate
    • 2'-dG.H2
    • 2-Deoxyguanosine Monohydrate
    • 2'-Deoxyguanosine monohydrate
    • 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one hydrate
    • 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one hydrate(1:x)
    • SMR000875305
    • 9-(2-Deoxy-beta-D-ribofuranosyl)guanine hydrate
    • LZSCQUCOIRGCEJ-FPKZOZHISA-N
    • 2-Deoxyguanosine hydrate
    • 2'deoxyguanosine monohydrate
    • MLS002207025
    • MLS001333660
    • 2`-Deoxyguanosine monohydrat
    • 2'-Deoxyguanosine Hydrate
    • MDL: MFCD00150760
    • Inchi: 1S/C10H13N5O4.H2O/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6;/h3-6,16-17H,1-2H2,(H3,11,13,14,18);1H2/t4-,5+,6+;/m0./s1
    • InChI Key: LZSCQUCOIRGCEJ-FPKZOZHISA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O.O
    • BRN: 39814

Computed Properties

  • Exact Mass: 285.10700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 136

Experimental Properties

  • Color/Form: White powder
  • Melting Point: >300 °C (dec.) (lit.)
  • PSA: 148.51000
  • LogP: -1.14060
  • Solubility: Not determined
  • Specific Rotation: -30° (c=0.2, in H2O)
  • Optical Activity: [α]20/D −30°, c = 0.2 in H2O

2'-Deoxyguanosine Hydrate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264; P270; P301+P312; P330; P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Store at room temperature

2'-Deoxyguanosine Hydrate Pricemore >>

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Additional information on 2'-Deoxyguanosine Hydrate

Research Brief on 2'-Deoxyguanosine Hydrate (CAS: 207121-55-9): Recent Advances and Applications

2'-Deoxyguanosine Hydrate (CAS: 207121-55-9) is a nucleoside derivative that plays a critical role in DNA synthesis and repair mechanisms. Recent studies have highlighted its significance in various biomedical applications, including antiviral therapies, cancer research, and diagnostic assays. This research brief synthesizes the latest findings on this compound, focusing on its biochemical properties, therapeutic potential, and emerging applications in the field of chemical biology and medicine.

One of the most notable advancements in the study of 2'-Deoxyguanosine Hydrate is its role in antiviral drug development. Researchers have discovered that this nucleoside analog can inhibit the replication of certain viruses by interfering with their DNA synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modified derivatives of 2'-Deoxyguanosine Hydrate exhibit potent activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV). These findings open new avenues for the design of next-generation antiviral agents.

In the context of cancer research, 2'-Deoxyguanosine Hydrate has been investigated for its potential to modulate DNA repair pathways in tumor cells. A recent study in Cell Reports revealed that this compound can enhance the efficacy of DNA-damaging chemotherapeutic agents by impairing the repair mechanisms of cancer cells. This synergistic effect was particularly evident in glioblastoma and ovarian cancer models, suggesting a promising strategy for combination therapies.

Beyond its therapeutic applications, 2'-Deoxyguanosine Hydrate has also garnered attention in diagnostic technologies. Researchers have developed novel biosensors that utilize this compound to detect DNA mutations and oxidative damage with high specificity. A 2024 publication in Analytical Chemistry described a fluorescence-based assay that leverages 2'-Deoxyguanosine Hydrate to quantify oxidative stress biomarkers in clinical samples, offering a non-invasive approach for early disease detection.

Despite these advancements, challenges remain in the optimization of 2'-Deoxyguanosine Hydrate-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems, as highlighted in a recent review article in Drug Discovery Today.

In conclusion, 2'-Deoxyguanosine Hydrate (CAS: 207121-55-9) continues to be a molecule of significant interest in chemical biology and medicine. Its diverse applications—from antiviral and anticancer therapies to diagnostic tools—underscore its versatility and potential for future innovations. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs.

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